Cas no 652968-38-2 (Benzoic acid, 3,5-bis(ethylamino)-)

• Product Name: Benzoic acid, 3,5-bis(ethylamino)-
• CAS No: 652968-38-2
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 401488
• PubChem ID: 45089800
• Update Time: 2025-04-19

Benzoic acid, 3,5-bis(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(ethylamino)-
• 3,5-bis(ethylamino)benzoic acid
• Benzoic acid, 3,5-bis(ethylamino)- (9CI)
• 652968-38-2
• DTXSID90666538

• Inchi： 1S/C11H16N2O2/c1-3-12-9-5-8(11(14)15)6-10(7-9)13-4-2/h5-7,12-13H,3-4H2,1-2H3,(H,14,15)
• InChI Key： MQUUTNPLPOPZLW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C(C=1)NCC)NCC)=O

Computed Properties

• Exact Mass: 208.12128
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36